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Compound of Interest

Compound Name: Dhhpp

cat. No.: B1230918

Disclaimer: The following procedures are based on the assumption that "Dhhpp" is a
typographical error for Di-n-hexyl Phthalate (DnHP), a common laboratory plasticizer. It is
crucial to confirm the identity of any chemical before handling and disposal.

This guide provides essential safety and logistical information for the proper disposal of Di-n-
hexyl Phthalate (DnHP), tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
minimizing environmental impact.

Key Safety and Hazard Information

Di-n-hexyl phthalate is classified as a hazardous substance with specific risks that necessitate
careful handling and disposal. It is recognized as a reproductive toxin that may damage fertility
or the unborn child.[1] The chemical is an oily, yellowish-brown, viscous liquid with a faint
aromatic odor and is insoluble in water.[2]

Primary Hazards:
o Reproductive Toxicity: May damage fertility and the unborn child.[1][3]

e Environmental Hazards: While some sources state it contains no substances known to be
hazardous to the environment or not degradable in wastewater treatment plants, it is also
classified for transport as an environmentally hazardous substance.[4] It is crucial to prevent
it from entering drains.[5]
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o Combustibility: It is a combustible liquid.[3]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Di-n-hexyl
Phthalate.

Property Value Source
CAS Number 84-75-3 [1]
Molecular Formula C20H3004 [6]
Molecular Weight 334.4 g/mol [2]
Boiling Point 210 °C at 6,66 hPa [5]
Melting Point -58 °C [5]
Flash Point 177 °C [5]
Density 0.995 g/cm?3 [5]
Water Solubility Insoluble [2]

Experimental Protocols: Spill Response and
Disposal

Proper handling and disposal of DnHP are paramount to ensuring a safe laboratory
environment. The following protocols outline the necessary steps for managing spills and
disposing of waste.

Personal Protective Equipment (PPE): Before handling DnHP, ensure the following PPE is

worn:
o Eye/Face Protection: Safety glasses with side-shields or goggles.[1]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and appropriate protective
clothing to prevent skin exposure.[1]
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» Respiratory Protection: Use in a well-ventilated area. If vapors or aerosols are generated, a
NIOSH/MSHA approved respirator is required.[1]

Spill Cleanup Protocol: In the event of a DnHP spill, follow these steps:

Ensure Proper Ventilation: Work in a well-ventilated area or under a chemical fume hood.[5]

Contain the Spill: Use a liquid-absorbent material to contain and soak up the spill.

Collect and Store: Carefully collect the absorbed material and place it in a sealed, properly
labeled container for disposal.[7]

Decontaminate the Area: Clean the affected area thoroughly.

Disposal Protocol: All DnHP waste, including contaminated materials from spills, must be
treated as hazardous waste.

» Waste Collection: Collect all DnHP waste in a designated, sealed, and clearly labeled
container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[7]

» Disposal: Dispose of the waste through an approved waste disposal plant.[1][4] Do not
dispose of DnHP down the drain.[5] Follow all local, state, and federal regulations for
hazardous waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the step-by-step process for the safe disposal of Di-n-hexyl
Phthalate.
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Caption: Workflow for the safe disposal of Di-n-hexyl Phthalate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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